Cas no 2248300-66-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate
• CAS No: 2248300-66-3
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 6551159
• PubChem ID: 165724975
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248300-66-3
• EN300-6525755
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C18H19NO6/c20-15-13-3-1-2-4-14(13)16(21)19(15)25-17(22)12-5-7-18(8-6-12)11-23-9-10-24-18/h1-4,12H,5-11H2
• InChI Key： FSTSHJFWUDVMOF-UHFFFAOYSA-N
• SMILES： O1CCOCC21CCC(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)CC2

Computed Properties

• Exact Mass: 345.12123733g/mol
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate (CAS No. 2248300-66-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate (CAS No. 2248300-66-3) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and spirocyclic moieties, makes it a subject of interest for researchers exploring novel drug delivery systems and biodegradable polymers. The 1,4-dioxaspiro[5.5]undecane segment, in particular, is known for its stability and versatility in synthetic chemistry.

In recent years, the demand for spirocyclic compounds has surged due to their applications in sustainable chemistry and green synthesis. Researchers are increasingly focusing on CAS No. 2248300-66-3 as a potential building block for biocompatible materials, aligning with global trends toward eco-friendly alternatives. The compound’s isoindole-1,3-dione core also suggests utility in photodynamic therapy and organic electronics, areas that have gained traction in academic and industrial circles.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. Given its complex nomenclature, users often search for simplified terms like "spirocyclic isoindole derivative" or "dioxaspiro undecane carboxylate," reflecting the need for accessible scientific literature.

From a commercial perspective, CAS No. 2248300-66-3 is gaining attention in the fine chemicals market, particularly among suppliers catering to R&D laboratories and academic institutions. Its potential role in drug formulation and polymeric coatings has prompted inquiries about scalability and regulatory compliance. Notably, the compound’s hydrolytic stability and thermal resistance are frequently discussed in forums dedicated to advanced materials.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,4-dioxaspiro[5.5]undecane-9-carboxylate may explore its compatibility with 3D printing resins or controlled-release drug systems. As the scientific community prioritizes molecular diversity and functional innovation, this compound exemplifies the intersection of organic synthesis and applied technology. For those seeking further details, peer-reviewed journals and patent databases offer extensive insights into its synthesis and applications.